Cas no 866683-57-0 (1-Ethynyl-3-(trifluoromethoxy)-benzene)

1-Ethynyl-3-(trifluoromethoxy)-benzene is a fluorinated aromatic compound featuring an ethynyl group and a trifluoromethoxy substituent on the benzene ring. This structure imparts unique reactivity and stability, making it valuable in pharmaceutical and agrochemical synthesis. The trifluoromethoxy group enhances lipophilicity and metabolic resistance, while the ethynyl moiety allows for versatile coupling reactions, such as Sonogashira or click chemistry. Its electron-withdrawing properties and steric effects make it useful in designing advanced materials and catalysts. The compound's high purity and well-defined structure ensure consistent performance in research and industrial applications, particularly in the development of bioactive molecules and specialty polymers.
1-Ethynyl-3-(trifluoromethoxy)-benzene structure
866683-57-0 structure
Product Name:1-Ethynyl-3-(trifluoromethoxy)-benzene
CAS No:866683-57-0
MF:C9H5F3O
MW:186.130613088608
MDL:MFCD08458148
CID:718896
PubChem ID:26986262
Update Time:2025-06-07

1-Ethynyl-3-(trifluoromethoxy)-benzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-ethynyl-3-(trifluoromethoxy)-
    • 1-ethynyl-3-(trifluoromethoxy)benzene
    • 1-Ethynyl-3-(trifluoromethoxy)-benzene
    • 3-(Trifluoromethoxy)phenylacetylene
    • PC9568
    • 1-Ethynyl-3-(trifluoromethoxy)benzene (ACI)
    • 1-Ethynyl-3-trifluoromethoxybenzene
    • [3-(Trifluoromethoxy)phenyl]acetylene
    • 1-ethynyl -3-trifluoromethoxybenzene
    • SY283690
    • 866683-57-0
    • Benzene, 1-ethynyl-3-(trifluoromethoxy)-
    • CS-0186340
    • SCHEMBL1477053
    • EN300-1932328
    • DTXSID40650528
    • AKOS010651471
    • PS-8483
    • s11973
    • 1-ethynyl-3-(trifluoromethoxy)benzene, 3-ethynylphenyl trifluoromethyl ether
    • 3-(trifluoromethoxy)phenylacetylene, AldrichCPR
    • MFCD08458148
    • MDL： MFCD08458148
    • Inchi： 1S/C9H5F3O/c1-2-7-4-3-5-8(6-7)13-9(10,11)12/h1,3-6H
    • InChI Key： NWBWKSOPVZODSM-UHFFFAOYSA-N
    • SMILES： FC(OC1C=C(C#C)C=CC=1)(F)F

Computed Properties

  • Exact Mass: 186.02900
  • Monoisotopic Mass: 186.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2A^2
  • XLogP3: 3.3

Experimental Properties

  • Density: 1.27
  • Boiling Point: 166.3°C at 760 mmHg
  • Flash Point: 60.5°C
  • Refractive Index: 1.466
  • PSA: 9.23000
  • LogP: 2.56650

1-Ethynyl-3-(trifluoromethoxy)-benzene Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 43
  • Safety Instruction： 36/37
  • Hazardous Material Identification： Xi

1-Ethynyl-3-(trifluoromethoxy)-benzene Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Ethynyl-3-(trifluoromethoxy)-benzene Pricemore >>

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1-Ethynyl-3-(trifluoromethoxy)-benzene Production Method

Production Method 1

866683-58-1 866683-58-1
866683-57-0 866683-57-0
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Methanol ;  1 h, rt
Reference
Electrochemical Gold-Catalyzed 1,2-Difunctionalization of C-C Multiple Bonds
Kumar, Anil ; et al, Angewandte Chemie, 2023, 62(37),

Production Method 2

866683-58-1 866683-58-1
866683-57-0 866683-57-0
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Methanol ;  1 h, rt
Reference
Electrochemical gold-catalyzed 1,2-difunctionalization of C-C multiple bonds
Kumar, Anil; et al, ChemRxiv, 2023, 1, 1-6

Production Method 3

198206-33-6 198206-33-6
1066-54-2 1066-54-2
866683-57-0 866683-57-0
Reaction Conditions
1.1 Catalysts: Cuprous iodide ,  Dichlorobis(triphenylphosphine)palladium Solvents: 1,2-Dichloroethane ;  rt; 4 h, 40 °C
2.1 Reagents: Potassium carbonate Solvents: Methanol ;  1 h, rt
Reference
Electrochemical Gold-Catalyzed 1,2-Difunctionalization of C-C Multiple Bonds
Kumar, Anil ; et al, Angewandte Chemie, 2023, 62(37),

Production Method 4

198206-33-6 198206-33-6
1066-54-2 1066-54-2
866683-57-0 866683-57-0
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide ,  Dichlorobis(triphenylphosphine)palladium Solvents: 1,2-Dichloroethane ;  rt; 4 h, 40 °C
2.1 Reagents: Potassium carbonate Solvents: Methanol ;  1 h, rt
Reference
Electrochemical gold-catalyzed 1,2-difunctionalization of C-C multiple bonds
Kumar, Anil; et al, ChemRxiv, 2023, 1, 1-6

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Amadis Chemical Company Limited
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(CAS:866683-57-0)1-Ethynyl-3-(trifluoromethoxy)-benzene
Order Number:A19248
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):220.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:866683-57-0)1-Ethynyl-3-(trifluoromethoxy)-benzene
A19248
Purity:99%
Quantity:5g
Price ($):220.0
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